
An In-depth Technical Guide to 2-Methoxy-2-(4-
hydroxyphenyl)ethanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-Methoxy-2-(4-

hydroxyphenyl)ethanol

Cat. No.: B1261031 Get Quote

This technical guide provides a comprehensive overview of 2-Methoxy-2-(4-
hydroxyphenyl)ethanol, including its chemical identifiers, physicochemical properties, and

detailed experimental protocols for its isolation and synthesis. This document is intended for

researchers, scientists, and professionals in the field of drug development and natural product

chemistry.

Chemical Identifiers and Physicochemical
Properties
2-Methoxy-2-(4-hydroxyphenyl)ethanol is a phenolic alcohol distinguished by a methoxy

group on the ethanol side chain.[1] While a specific CAS number for this compound is not

readily available in the public domain, it is indexed under other identifiers. The compound's

properties, as computed by PubChem, are summarized below.[2]
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Identifier/Property Value Source

PubChem CID 22297411 [2]

Molecular Formula C₉H₁₂O₃ [2]

Molecular Weight 168.19 g/mol [2]

IUPAC Name
4-(2-hydroxy-1-

methoxyethyl)phenol
[2]

Synonyms

2-Methoxy-2-(4'-

hydroxyphenyl)ethanol, 4-(2-

hydroxy-1-

methoxyethyl)phenol

[2]

InChI

InChI=1S/C9H12O3/c1-12-9(6-

10)7-2-4-8(11)5-3-7/h2-5,9-

11H,6H2,1H3

[2]

InChI Key
UHDDGONMYAQWBV-

UHFFFAOYSA-N
[1]

XLogP3 0.6 [2]

Hydrogen Bond Donor Count 2 [2]

Hydrogen Bond Acceptor

Count
3 [2]

Rotatable Bond Count 3 [2]

Exact Mass 168.078644241 Da [2]

Monoisotopic Mass 168.078644241 Da [2]

Topological Polar Surface Area 49.7 Å² [2]

Heavy Atom Count 12 [2]

Experimental Protocols
Detailed methodologies for the isolation of 2-Methoxy-2-(4-hydroxyphenyl)ethanol from a

natural source and a hypothetical total synthesis pathway are presented below.
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This protocol describes the extraction and purification of 2-Methoxy-2-(4-
hydroxyphenyl)ethanol from the bulbs of Allium paradoxum.[1]

1. Extraction:

Air-dry the bulbs of Allium paradoxum.
Grind the dried bulbs into a fine powder.
Macerate the powder with methanol (MeOH) at room temperature.
Filter the extract and concentrate it under reduced pressure using a rotary evaporator to
obtain the crude methanol extract.

2. Solvent Partitioning:

Suspend the crude methanol extract in water.
Perform sequential liquid-liquid partitioning with n-butanol (BuOH).
Separate the layers and concentrate the n-butanol fraction to yield the butanol-soluble
extract.

3. Chromatographic Purification:

Subject the butanol-soluble extract to column chromatography on a silica gel column.
Elute the column with a gradient solvent system of chloroform-methanol.
Collect fractions and monitor by thin-layer chromatography (TLC).
Pool the fractions containing the target compound.
Perform final purification using High-Performance Liquid Chromatography (HPLC) to yield
pure 2-Methoxy-2-(4-hydroxyphenyl)ethanol.

4. Structural Elucidation:

Confirm the structure of the isolated compound using spectroscopic methods, including one-
dimensional and two-dimensional Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).[1]

A potential synthetic route to 2-Methoxy-2-(4-hydroxyphenyl)ethanol can commence from 4-

hydroxyacetophenone.[1] This pathway focuses on the strategic introduction of the methoxy

group and the creation of the chiral center.

1. Protection of the Phenolic Hydroxyl Group:
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Protect the hydroxyl group of 4-hydroxyacetophenone with a suitable protecting group (e.g.,
benzyl ether) to prevent its interference in subsequent reactions.

2. Nucleophilic Substitution:

React the protected 4-hydroxyacetophenone with a methoxide source, such as sodium
methoxide, to introduce the methoxy group at the alpha-carbon of the ketone.

3. Carbonyl Reduction:

Reduce the resulting ketone to a secondary alcohol using a reducing agent (e.g., sodium
borohydride). This step is crucial as it establishes the chiral center of the molecule.

4. Deprotection:

Remove the protecting group from the phenolic hydroxyl group to yield the final product, 2-
Methoxy-2-(4-hydroxyphenyl)ethanol.

Visualizations
The following diagrams illustrate the experimental workflow for the isolation of 2-Methoxy-2-(4-
hydroxyphenyl)ethanol and a logical diagram of its hypothetical synthesis.
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Caption: Isolation workflow for 2-Methoxy-2-(4-hydroxyphenyl)ethanol.
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Caption: Hypothetical synthesis of 2-Methoxy-2-(4-hydroxyphenyl)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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